Cas no 82419-36-1 (Ofloxacin)

Ofloxacin (hoe-280) is a fluoroquinolone antibiotic that inhibits bacterial DNA gyrase Ofloxacin can inhibit vaccinia virus

Ofloxacin structure

Product Name:Ofloxacin

CAS No:82419-36-1

Molecular Formula:C₁₈H₂₀FN₃O₄

Molecular Weight:361.36750793457

MDL:MFCD00226105

CID:60442

PubChem ID:4583

Ofloxacin Properties

Names and Identifiers

- floxin
- Ofloxacin
- (+-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid
- 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, (+-)-
- Floxin Otic
- Ofloxacin Otic
- Ofloxacina
- Ofloxacine
- Ofloxacino
- Ofloxacinum
- Oxaldin
- OFLX
- (-)-Ofloxacin
- (S)-(-)-Ofloxacin
- (S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid
- (S)-Ofloxacin
- Levaquin
- Levofloxacine
- Levofloxacino
- Levofloxacinum
- Ofloxacin S-(-)-form
- Levofloxacincas
- Levofloxacin
- (-)-(S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazin-yl)-7-oxo-7H-pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid
- OFLOXACIN, USP
- Exocin
- Floxal
- Floxil
- hoe280
- Oflox
- pt01
- TARIVID
- Visren
- 9-Fluoro-3,7-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic Acid
- (+/-)-9-Fluoro-2, 3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- (+/-)-Ofloxacin
- Oflocet
- Visiren
- Ocuflox
- Ofloxacina [DCIT]
- Ofloxacinum [Latin]
- Ofloxacine [French]
- Ofloxacino [Spanish]
- HOE 280
- FLOXIN IN DEXTROSE 5%
- DL 8280
- DL-ofloxacin
- PT 01
- ORF 18489
- Hoe-280
- 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, (±)- (ZCI)
- 9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid (ACI)
- (±)-Ofloxacin
- 9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- 9-Fluoro-2,3-dihydro-3-methyl-10-(N-methylpiperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- 9-Fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- Flobacin
- Gailuoxian
- Kirol
- Meneflox
- MeSH ID: D015242
- Oflicin
- Oflin
- OFLO
- Oflocin
- Ofloren
- Oflovir
- Ofloxin
- Ofxin
- Olfo 200
- Oquin
- Otoxin
- Prifloxcin
- Prifloxin
- Pyfloxat
- Sanke
- Surnor
- Tariferid
- Tarivan
- Traflox
- WP 0405
- Zanocin
- Zenflox
- HMS2092B10
- NCGC00015772-04
- 8-Methyl-2,3-dihydrofuro[3,2-e]imidazo-[1,2-c]pyrimidine-9-carboxylicacid
- Prestwick2_000237
- VU0243192-7
- NCGC00015772-07
- NCGC00015772-13
- NSC-727071
- NCGC00094219-02
- 9-Fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de]-1,4-Benzoxazin-6-carboxylic Acid
- CAS-82419-36-1
- SR-01000076050-1
- NS00098749
- AB00052263-13
- 9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- FLOXIN IN DEXTROSE 5% IN PLASTIC CONTAINER
- HMS3259G07
- Ofloxacin, VETRANAL(TM), analytical standard
- NSC 758178
- NCGC00094219-01
- 8-Fluoro-3-methyl-9-(4-methyl-piperazin-1-yl)-6-oxo-2,3-dihydro-6H-1-oxa-3a-aza-phenalene-5-carboxylic acid
- 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-
- HMS502E03
- NCGC00094219-06
- OFLOXACIN [VANDF]
- SCHEMBL24373
- Pharmakon1600-01502044
- NCGC00015772-12
- 1ST5740
- Ofloxacin (USAN:USP:INN:BAN:JAN)
- Ofloxaxin
- NCGC00016948-01
- DL8280
- MLS000028749
- SY052697
- KBio1_000721
- 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- Tox21_110703
- OFLOXACIN [USAN]
- Ofloxacin, Pharmaceutical Secondary Standard; Certified Reference Material
- 82419-36-1
- 9-FLUORO-2,3-DIHYDRO-3-METHYL-10-(4-METHYL-1-PIPERAZINYL)-7-OXO-7H-PYRIDO(1,2,3-DE)(1,4)BENZOXAZINE-6-CARBOXYLIC ACID, DL-
- Prestwick3_000237
- DL-8280
- EU-0100904
- SR-01000076050
- FT-0627808
- Spectrum5_001063
- NCGC00094219-04
- FT-0673216
- CCRIS 5233
- Z56761309
- NCGC00178284-02
- 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- HMS3712P15
- SY007392
- HMS3393K06
- BSPBio_003117
- Ofloxacin [USAN:USP:INN:BAN:JAN]
- Monoflocet
- Tox21_110703_1
- Prestwick0_000237
- WP-0405
- (S)-Ofloxacin;Levaquin;Quixin
- RKL10083
- KS-5011
- SDCCGSBI-0050879.P004
- SR-01000076050-16
- CHEMBL4
- BSPBio_000313
- Tox21_500904
- Spectrum2_001464
- BCP14346
- Ofloxacine; DL-8280; HOE-280
- J01MA01
- SPBio_001387
- Exocine
- 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylicacid
- NCGC00015772-10
- HMS1568P15
- Olfoxacin Otic Soln
- Levofloxacin-13C-D3
- UNII-A4P49JAZ9H
- NCGC00015772-05
- 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- (+-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido(1,2,3-de)(1,4)benzoxazin-6-carbonsaeure
- HMS1921H12
- 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylicethylester
- NCGC00015772-22
- NCGC00015772-02
- NCGC00261589-01
- Ofloxacinum (Latin)
- HY-B0125
- SBI-0050879.P003
- SCHEMBL14163982
- AMY22220
- DTXSID3041085
- (3RS)-9-Fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-pyrido(1,2,3-de)(1,4)benzoxazine-6-carboxylic acid
- DivK1c_000721
- SPBio_002234
- CCG-39210
- NCGC00015772-08
- MFCD00865049
- Ofloxacin, Antibiotic for Culture Media Use Only
- EN300-06482
- A4P49JAZ9H
- OFLOXACIN (USP-RS)
- OFLOXACIN [WHO-DD]
- KBio3_002617
- MLS001074203
- AB00052263_14
- SPECTRUM1502044
- Q411447
- Floxin (TN)
- fluoro-methyl-(4-methylpiperazin-1-yl)-oxo-[?]carboxylic acid
- Exocin (eye drops)
- MLS006011774
- (+/-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- 7H-PYRIDO(1,2,3-DE)-1,4-BENZOXAZINE-6-CARBOXYLIC ACID, 9-FLUORO-2,3-DIHYDRO-3-METHYL-10-(4-METHYL-1-PIPERAZINYL)-7-OXO-, (+/-)-
- (3R)-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- SMR000058192
- OFLOXACIN [EP MONOGRAPH]
- Opera_ID_1114
- IDI1_000721
- AKOS016042783
- HMS3262F10
- AB00052263_15
- OFLOXACIN (MART.)
- GTPL10918
- NCGC00015772-09
- Ofloxacin (Floxin)
- Spectrum_001186
- AB00052263-12
- (-)-(S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1;(-)-(S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1
- O-2800
- OFLOXACIN [MART.]
- CHEBI:194135
- NCGC00015772-06
- OFLOXACIN [JAN]
- Prestwick1_000237
- DTXCID1021085
- AC-7616
- HSDB 8030
- KBio2_004234
- HMS2235C05
- AB00513820
- KBio2_001666
- 9-fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
- NCGC00178284-01
- F0472-0226
- HMS2090F07
- 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 2,3-dihydro-9-fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, (+-)-
- DB01165
- Ofloxacin,(S)
- NC00466
- Spectrum4_000324
- OFLOXACIN [USP-RS]
- NCGC00094219-03
- BRD-A24228527-001-19-0
- O0403
- OFLOXACIN [INN]
- AKOS001033517
- MFCD00226105
- BPBio1_000345
- 1261398-33-7
- Dextrofloxacin
- OFX
- O 8757
- F0020-0095
- D00453
- GSDSWSVVBLHKDQ-UHFFFAOYSA-N
- 7-Fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13),11-tetraene-11-carboxylic acid
- KBio2_006802
- OFLOXACIN [ORANGE BOOK]
- NSC-758178
- (+/-)-9-Fluoro-2,2,3-de)-1,4-benzoxazine-6-carboxylic acid
- BCP22048
- Ofloxacin, United States Pharmacopeia (USP) Reference Standard
- S01AE01
- Ofloxacin, fluoroquinolone antibiotic
- 83380-47-6
- NSC 727071
- NSC727071
- OFLOXACIN (USP MONOGRAPH)
- NCGC00094219-05
- s1463
- BRD-A24228527-001-05-9
- FT-0670773
- Ofloxacin, European Pharmacopoeia (EP) Reference Standard
- Ofloxacin (JP17/USP/INN)
- Ofloxacin 100 microg/mL in Acetonitrile
- Epitope ID:116889
- OFLOXACIN [MI]
- KBioGR_000667
- NCGC00015772-03
- Ofloxacin Ophth Soln
- NSC758178
- HMS3369B01
- SR-01000076050-4
- Spectrum3_001499
- OFLOXACIN [USP MONOGRAPH]
- LP00904
- 9-fluoro-3-methyl-10-(4-methylpiperazino)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- Ofloxacin Ophthalmic
- KBioSS_001666
- BCP9000851
- CS-1891
- SR-01000076050-7
- CHEBI:7731
- (+/-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7--oxo-7H-pyrido(1,2,3-de)--1,4-benzoxazine-6-carboxylic acid
- Oprea1_242882
- BDBM50045004
- 138199-71-0 (0.5H2O)
- Lopac0_000904
- OFLOXACIN (EP MONOGRAPH)
- HMS3604B17
- 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-(1,4)oxazino(2,3,4-ij)quinoline-6-carboxylic acid
- S02AA16
- NINDS_000721
- HMS2095P15
- FT-0630905
- BRN 3657947
- C07321
- A864414
- (+/-)-Floxin
- Ofloxacin (JP18/USP/INN)
- DB-056608
- BRD-A24228527-213-01-9
- STK256723
- BRD-A24228527-001-31-5
- (S)-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- BBL005605
- Tarivid
- Floxin
- ofloxacin
- Floxin otic
- Hoe280
- +Expand
- MDL： MFCD00226105
- InChIKey： GSDSWSVVBLHKDQ-UHFFFAOYSA-N
- Inchi： 1S/C18H20FN3O4/c1-10-9-26-17-14-11(16(23)12(18(24)25)8-22(10)14)7-13(19)15(17)21-5-3-20(2)4-6-21/h7-8,10H,3-6,9H2,1-2H3,(H,24,25)
- SMILES： O=C(C1C(=O)C2C3=C(C(N4CCN(C)CC4)=C(C=2)F)OCC(N3C=1)C)O

Computed Properties

Exact Mass: 361.14400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 2
Monoisotopic Mass: 361.144
Heavy Atom Count: 26
Complexity: 634
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 73.3

Experimental Properties

LogP: 1.54690
PSA: 75.01000
Merck: 6771
Refractive Index: 1.669
Water Partition Coefficient: Soluble in acetic acid or water. Slightly soluble in methanol
Boiling Point: 571.5±50.0°C at 760 mmHg
Melting Point: 250-257°C
Vapor Pressure: 0.0±1.7 mmHg at 25°C
Flash Point: 299.4±30.1 °C
Solubility: 1 M NaOH: soluble50mg/mL
Color/Form: Colorless needle like crystals, odorless, bitter taste.
Solubility: Soluble in glacial acetic acid, more soluble in chloroform, less soluble in methanol, ethanol, acetone, chloroform or water, insoluble in ethyl acetate
λmax: 326(H2O)(lit.)
Density: 1.2688 (estimate)

Ofloxacin Security Information

RTECS：UU8815550
WGK Germany：3
Safety Instruction： S26-S36/37/39-S24/25-S22
Risk Phrases：R22; R42/43; R68; R36/37/38
Dangerous goods sign： Xn Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303
Warning Statement： P312
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R22: harmful if swallowed. R68: risk of irreversible effects r36/37/38: irritant to eyes, respiratory tract and skin. R42/43: inhalation and skin contact can cause allergy.
Signal Word：Warning
Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 5450, 5290, 3590, 3750 orally; 208, 233, 273, 276 i.v.; >10000, >10000, 7070, 9000 s.c. (Ohno)

Ofloxacin Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ofloxacin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IDPB-250mg	Ofloxacin	82419-36-1	98+%	250mg	$8.00	2024-04-21
A2B Chem LLC	AI56767-250mg	Ofloxacin	82419-36-1	98+%	250mg	$7.00	2024-04-19
abcr	AB349434-1 g	Ofloxacin, 95%; .	82419-36-1	95%	1 g	€74.40	2023-07-19
Ambeed	A510593-250mg	9-Fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid	82419-36-1	98+%	250mg	$9.0	2024-07-24
Axon Medchem	4211-50mg	Ofloxacin	82419-36-1	99%	50mg	€80.00	2024-07-24
Enamine	EN300-06482-0.05g	7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid	82419-36-1	95%	0.05g	$19.0	2023-10-28
FUJIFILM	157-02981-1G	Ofloxacin	82419-36-1		1g	JPY 7500	2023-09-15
Key Organics Ltd	KS-5011-1MG	Ofloxacin	82419-36-1	>97%	1mg	£36.00	2023-09-07
LKT Labs	O2144-5 g	Ofloxacin	82419-36-1	≥98%	5g	$68.10	2023-07-10
S e l l e c k ZHONG GUO	S1463-50mg	Ofloxacin	82419-36-1	99.88%	50mg	¥810.54	2023-10-17

Ofloxacin Synthesis

Synthetic Circuit 1

138938-63-3

82419-35-0

82419-36-1

Reaction Conditions

1.1 Reagents: 1-Butanaminium, N,N,N-tributyl-, fluoride, hydrate (1:1:3) Solvents: Pyridine

Reference

Preparation of piperazinylquinolone derivatives

, Japan, , ,

Synthetic Circuit 2

97847-97-7

97746-91-3

109-01-3

82419-36-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dimethyl sulfoxide
1.2 Solvents: Methanol , Water

Reference

Synthesis of fluoroquinolone antimicrobial agent ofloxacin

Wang, Erhua; et al, Zhongguo Yiyao Gongye Zazhi, 1991, 22(9), 385-7

Synthetic Circuit 3

86760-99-8

109-01-3

82419-36-1

Reaction Conditions

1.1 Solvents: Acetonitrile
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

An efficient synthesis of ofloxacin and levofloxacin from 3,4-difluoroaniline

Adrio, Javier; et al, Heterocycles, 1999, 51(7), 1563-1572

Synthetic Circuit 4

113933-54-3

82419-36-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

Pyridonecarboxylic acids as antibacterial agents. Part 6. A new synthesis of 7H-pyrido[1,2,3-de][1,4]benzoxazine derivatives including an antibacterial agent, ofloxacin

Egawa, Hiroshi; et al, Chemical & Pharmaceutical Bulletin, 1986, 34(10), 4098-102

Synthetic Circuit 5

87531-64-4

82419-36-1

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide , Water

Reference

Trimethylsilyl esters and solvates of chelates of quinoline-3-carboxylic acids, and their preparation and use in a process for quinolone antibacterials.

, Spain, , ,

Synthetic Circuit 6

87558-89-2

82419-36-1

Reaction Conditions

Reference

Pyridobenzoxazine derivatives

, Japan, , ,

Synthetic Circuit 7

97847-98-8

82419-36-1

Reaction Conditions

Reference

Oxazines

, Japan, , ,

Ofloxacin Raw materials

Ofloxacin Preparation Products

Ofloxacin (82419-36-1)

Ofloxacin Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:82419-36-1)Ofloxacin

Order Number:A864414

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:46

Price($):186.0

Ofloxacin Related Literature

1. Dissolving microneedles with a biphasic release of antibacterial agent and growth factor to promote wound healing

Yonghang Chen,Weijiang Yu,Xuedan Qian,Xinfang Li,Youxiang Wang,Jian Ji Biomater. Sci. 2022 10 2409
2. Strategies of tuning catalysts for efficient photodegradation of antibiotics in water environments: a review

Suqing Wu,Yan Lin,Yun Hang Hu J. Mater. Chem. A 2021 9 2592
3. Improved extraction of fluoroquinolones with recyclable ionic-liquid-based aqueous biphasic systems

Hugo F. D. Almeida,Mara G. Freire,Isabel M. Marrucho Green Chem. 2016 18 2717
4. Effects of antibiotics on microbial community structure and microbial functions in constructed wetlands treated with artificial root exudates

Xin-nan Tong,Xin-ze Wang,Xiao-juan He,Zhe Wang,Wen-xuan Li Environ. Sci.: Processes Impacts 2020 22 217
5. Enantioselective separation of chiral ofloxacin using functional Cu(ii)-coordinated G-rich oligonucleotides

Yan Fu,Xiaoli Duan,Xiongfei Chen,Jinli Zhang,Wei Li RSC Adv. 2014 4 1329
6. Cellulose tris-(3,5-dimethyl phenyl carbamate) as a chiral stationary phase for enantiomeric determination of ofloxacin enantiomers and molecular docking study on the chiral separation mechanism

Shirong Cao,Qianyun Ma,Ye Liu,Jiayu Zhang,Zhaokun Wang New J. Chem. 2022 46 9704
7. Photocatalytic degradation of ofloxacin and evaluation of the residual antimicrobial activity

M. S. Peres,M. G. Maniero,J. R. Guimar?es Photochem. Photobiol. Sci. 2015 14 556
8. A multi-residue analytical method for extraction and analysis of pharmaceuticals and other selected emerging contaminants in sewage sludge

Francesco Riva,Ettore Zuccato,Carlo Pacciani,Andrea Colombo,Sara Castiglioni Anal. Methods 2021 13 526
9. Graphene oxide-based selection and identification of ofloxacin-specific single-stranded DNA aptamers

Yuhong Zhang,Yuanding You,Ziwei Xia,Xuyan Han,Yaping Tian,Nandi Zhou RSC Adv. 2016 6 99540
10. Chiral separation and determination of ofloxacin enantiomers by ionic liquid-assisted ligand-exchange chromatography

Wentao Bi,Minglei Tian,Kyung Ho Row Analyst 2011 136 379

Related Categories

82419-36-1 (Ofloxacin) Related Products

Recommended suppliers

Shanghai Jinhuan Chemical CO., LTD.

(CAS:82419-36-1)Ofloxacin

Purity:99.00%

Quantity:25kg

Price($): negotiated

Suzhou Senfeida Chemical Co., Ltd

(CAS:82419-36-1)Ofloxacin

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Cas no 82419-36-1 (Ofloxacin)

Ofloxacin Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ofloxacin Security Information

Ofloxacin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ofloxacin Price

Ofloxacin Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Ofloxacin Raw materials

Ofloxacin Preparation Products

Ofloxacin Suppliers

Ofloxacin Related Literature

Related Categories

82419-36-1 (Ofloxacin) Related Products